N1-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-cycloheptyloxalamide

• IUPAC Name: N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-cycloheptyloxamide
• InChI: InChI=1S/C20H28ClN3O5S/c21-15-8-10-17(11-9-15)30(27,28)24-12-5-13-29-18(24)14-22-19(25)20(26)23-16-6-3-1-2-4-7-16/h8-11,16,18H,1-7,12-14H2,(H,22,25)(H,23,26)
• InChI Key: NYOZUULHPPTIMD-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C(=O)NCC2N(CCCO2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H28ClN3O5S
• Molecular Weight: 458.0 g/mol

Description

N1-((3-((4-chlorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-cycloheptyloxalamide is a useful research compound. Its molecular formula is C20H28ClN3O5S and its molecular weight is 457.97. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Differential Metabolism by Cytochrome P450 Monooxygenase

Research by Sparks et al. (2012) on the differential metabolism of sulfoximine and neonicotinoid insecticides by Drosophila melanogaster monooxygenase CYP6G1 highlights the role of similar compounds in understanding insecticide resistance mechanisms. Sulfoxaflor, a related compound, showed no cross-resistance in pest insect strains resistant to other insecticides, underscoring the importance of these studies in developing new pest control strategies (Sparks et al., 2012).

Discovery and Characterization of Insecticides

Zhu et al. (2011) documented the discovery and characterization of sulfoxaflor, indicating a significant advancement in the field of agrochemicals. This research provides insights into the development of novel insecticides targeting sap-feeding pests, emphasizing the critical role of chemical synthesis in agricultural sciences (Zhu et al., 2011).

Synthesis and Structural Analysis of Sulfonamide Derivatives

The work by Branowska et al. (2022) on the synthesis, structure, and tautomerism of sulfonamide-1,2,4-triazine derivatives illustrates the utility of chemical synthesis in elucidating structural and functional aspects of complex molecules. Such studies are fundamental in designing compounds with potential applications across various scientific fields, including material science and drug development (Branowska et al., 2022).

Antimicrobial Activities of Heterocyclic Compounds

Research by Hafez et al. (2016) on the synthesis of thieno[3,2-d]pyrimidines as new scaffolds for antimicrobial activities highlights the relevance of similar compounds in the search for new antimicrobial agents. Such studies contribute to the ongoing efforts to combat microbial resistance and discover novel therapeutic agents (Hafez et al., 2016).

Mechanism of Action

Target of Action

Similar compounds, such as sulfonamides, have been reported to inhibitdihydrofolate reductase (DHFR) . DHFR is an enzyme involved in the tetrahydrofolate synthesis pathway, which is crucial for DNA synthesis and cell division .

Mode of Action

Sulfonamide derivatives, which this compound is, are known to inhibit dhfr . They do this by mimicking the natural substrate of the enzyme, dihydrofolate, and binding to the enzyme’s active site. This prevents the enzyme from carrying out its normal function, thus inhibiting DNA synthesis and cell division .

Biochemical Pathways

The compound likely affects the tetrahydrofolate synthesis pathway by inhibiting DHFR . This would lead to a decrease in the production of tetrahydrofolate, a coenzyme necessary for the synthesis of purines and pyrimidines, which are the building blocks of DNA. As a result, DNA synthesis and cell division would be inhibited .

Pharmacokinetics

Similar compounds have been reported to be well absorbed, metabolized, and excreted . They are also able to cross the blood-brain barrier . These properties would likely contribute to the compound’s bioavailability.

Result of Action

The inhibition of DHFR and the subsequent decrease in DNA synthesis and cell division could potentially lead to the death of rapidly dividing cells, such as cancer cells . This could make the compound useful as an anticancer agent .